N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

• IUPAC Name: N-cycloheptyl-3-[8-(2-methylpropyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]propanamide
• InChI: InChI=1S/C21H29N5O2S/c1-14(2)13-25-20(28)19-16(11-12-29-19)26-17(23-24-21(25)26)9-10-18(27)22-15-7-5-3-4-6-8-15/h11-12,14-15H,3-10,13H2,1-2H3,(H,22,27)
• InChI Key: PMEPBQVEDVNKMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NC4CCCCCC4
• Molecular Formula: C21H29N5O2S
• Molecular Weight: 415.6 g/mol

Description

N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C21H29N5O2S and its molecular weight is 415.56. The purity is usually 95%.
BenchChem offers high-quality N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Heterocycles

  Compounds within this family are synthesized through reactions involving hydrazonoyl halides and heterocyclic thiones, resulting in a variety of fused heterocycles. These compounds have been screened for activities against enzymes such as 5α-reductase, showing promising results with good effective doses (ED50) for all compounds (Farghaly et al., 2012).

• Antitumor Activities

  A significant research area for these compounds is their potential antitumor activities. For instance, [1,2,4]triazolo[1,5-a]pyrimidine derivatives have been synthesized and shown potent anti-tumor cytotoxic activity in vitro against different human cancer cell lines, highlighting their potential as anticancer agents (Ahmed et al., 2014).

• Antimicrobial and Anticancer Agents

  New derivatives have been prepared as potential antimicrobial and antitumor agents. Some of these compounds exhibited promising antimicrobial activity, although none showed appreciable antitumor activity (Said et al., 2004).

Potential Uses in Medicinal Chemistry

• Development of Anticancer Drugs

  The synthesis of new compounds with potent antiproliferative activity up to nanomolar concentration against a panel of 60 human tumor cell lines demonstrates the potential of these compounds in the development of anticancer drugs. These findings are crucial for further research into their mechanism of action and optimization for clinical use (Lauria et al., 2013).

• Exploration of Antimicrobial Properties

  The evaluation of antibacterial activity by synthesizing novel series of compounds that showed activity comparable with standard treatments against various gram-positive and gram-negative bacteria highlights the potential application of these compounds in treating bacterial infections (Prasad et al., 2007).